Cas no 2309699-17-8 (Mavorixafor trihydrochloride)

• Product Name: Mavorixafor trihydrochloride
• CAS No: 2309699-17-8
• MF: C₂₁H₃₀Cl₃N₅
• MW: 458.855401515961
• CID: 4738625
• PubChem ID: 78357868
• Update Time: 2025-10-28

Mavorixafor trihydrochloride Chemical and Physical Properties

Names and Identifiers

• Mavorixafor (trihydrochloride)
• Mavorixafor hydrochloride
• (S)-N1-((1H-Benzo[D]imidazol-2-yl)methyl)-N1-(5,6,7,8-tetrahydroquinolin-8-yl)butane-1,4-diamine trihydrochloride
• AMD-070 trihydrochloride
• Mavorixafor trihydrochloride
• F84889
• N'-(1H-benzimidazol-2-ylmethyl)-N'-[(8S)-5,6,7,8-tetrahydroquinolin-8-yl]butane-1,4-diamine;trihydrochloride
• 2309699-17-8
• C21H30Cl3N5
• EX-A2661A
• AMD-070 (hydrochloride)
• EX-A6418
• AMD-070 hydrochloride(Mavorixafor)?
• AKOS040732419
• MS-28401
• CS-1111
• HY-50101A

• Inchi： 1S/C21H27N5.3ClH/c22-12-3-4-14-26(15-20-24-17-9-1-2-10-18(17)25-20)19-11-5-7-16-8-6-13-23-21(16)19;;;/h1-2,6,8-10,13,19H,3-5,7,11-12,14-15,22H2,(H,24,25);3*1H/t19-;;;/m0.../s1
• InChI Key： FTHQTOSCZZCGHB-VLEZWVESSA-N
• SMILES： Cl.Cl.Cl.N(CC1=NC2C=CC=CC=2N1)(CCCCN)[C@@H]1C2C(=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 457.156679g/mol
• Monoisotopic Mass: 457.156679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8

Additional information on Mavorixafor trihydrochloride

Mavorixafor Trihydrochloride: A Comprehensive Overview

Mavorixafor trihydrochloride, with the CAS number 2309699-17-8, is a compound of significant interest in the field of pharmacology and medicinal chemistry. This compound has garnered attention due to its potential therapeutic applications, particularly in the treatment of certain diseases. The name Mavorixafor trihydrochloride itself suggests its chemical composition, with "trihydrochloride" indicating the presence of three hydrochloride groups attached to the molecule. This structural feature plays a crucial role in its pharmacokinetics and bioavailability.

Recent studies have highlighted the importance of Mavorixafor trihydrochloride in targeting specific biological pathways. For instance, research has shown that this compound exhibits potent activity against certain enzymes and receptors, making it a promising candidate for drug development. The CAS number 2309699-17-8 is often referenced in scientific literature to uniquely identify this compound, ensuring clarity and precision in research communication.

One of the key areas of investigation into Mavorixafor trihydrochloride involves its mechanism of action. Scientists have discovered that this compound interacts with specific cellular pathways, potentially modulating processes such as inflammation and immune response. These findings have implications for its use in treating conditions like autoimmune diseases and chronic inflammatory disorders.

Moreover, the synthesis and characterization of Mavorixafor trihydrochloride have been extensively studied. Researchers have developed efficient synthetic routes to produce this compound, ensuring its availability for preclinical and clinical studies. The CAS number 2309699-17-8 serves as a critical identifier in these studies, enabling researchers to reference and replicate experiments accurately.

Another critical aspect of Mavorixafor trihydrochloride is its pharmacokinetic profile. Studies have demonstrated that this compound has favorable absorption and distribution properties, which are essential for its effectiveness as a therapeutic agent. Understanding these properties is crucial for optimizing dosing regimens and ensuring patient safety.

In terms of clinical applications, Mavorixafor trihydrochloride has shown promise in early-stage trials. Researchers have reported positive results in preclinical models, suggesting that this compound may offer a novel approach to treating certain medical conditions. The CAS number 2309699-17-8 is often used in these reports to maintain consistency and accuracy across studies.

Looking ahead, the future of Mavorixafor trihydrochloride appears bright. With ongoing research into its therapeutic potential and continued advancements in synthetic chemistry, this compound is poised to make a significant impact in the field of medicine. The CAS number 2309699-17-8 will undoubtedly remain a key identifier as this compound progresses through further stages of development.

In conclusion, Mavorixafor trihydrochloride (CAS number 2309699-17-8) represents a compelling area of research with vast potential for therapeutic innovation. Its unique chemical properties, combined with promising preclinical results, make it a compound to watch in the coming years.